Cas no 913642-66-7 (Tert-butyl 2-hydroxy-2-(3-hydroxyphenyl)ethylcarbamate)

Tert-butyl 2-hydroxy-2-(3-hydroxyphenyl)ethylcarbamate structure
913642-66-7 structure
Product Name:Tert-butyl 2-hydroxy-2-(3-hydroxyphenyl)ethylcarbamate
CAS No:913642-66-7
MF:C13H19NO4
MW:253.29426407814
CID:2117284
Update Time:2023-08-04

Tert-butyl 2-hydroxy-2-(3-hydroxyphenyl)ethylcarbamate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl 2-hydroxy-2-(3-hydroxyphenyl)ethylcarbamate
    • Tert-butyl 2-hydroxy-2-(3-hydroxyphenyl)ethylcarbamate
    • Inchi: 1S/C13H19NO4/c1-13(2,3)18-12(17)14-8-11(16)9-5-4-6-10(15)7-9/h4-7,11,15-16H,8H2,1-3H3,(H,14,17)
    • InChI Key: BGLLEFHOULRPGQ-UHFFFAOYSA-N
    • SMILES: O(C(NCC(C1C=CC=C(C=1)O)O)=O)C(C)(C)C

Computed Properties

  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 5
  • Complexity: 275
  • Topological Polar Surface Area: 78.8

Tert-butyl 2-hydroxy-2-(3-hydroxyphenyl)ethylcarbamate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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Enamine
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